Cas no 26675-46-7 (Isoflurane)

• Product Name: Isoflurane
• CAS No: 26675-46-7
• MF: C₃H₂ClF₅O
• MW: 184.492
• MDL: MFCD00066609
• CID: 52991
• PubChem ID: 125307939
• Update Time: 2024-10-30

Isoflurane Chemical and Physical Properties

Names and Identifiers

• Isoflurane
• 1-Chloro-2,2,2-trifluoroethyl difluoromethyl ether
• 2-chloro-2-(difluoromethoxy)-1,1,1-trifluoroethane
• 2-(difluoromethoxy)-1,1,1-trifluoro-2-chloroethane
• 2-chloro-2-(difluoromethoxy)-1,1,1-trifluoro-ethane
• Aerrane
• Compound 469
• Forane
• Forene
• IsoFlo
• Isoflurano
• Isofluranum
• 1-Chloro-1-(difluoromethoxy)-2,2,2-trifluoroethane
• ISOFLURANE (MART.)
• 2-[bis(fluoranyl)methoxy]-2-chloranyl-1,1,1-tris(fluoranyl)ethane
• Fluriso
• ISOFLURANE [ORANGE BOOK]
• ISOFLURANE [WHO-DD]
• ISOFLURANE [USP MONOGRAPH]
• (+/-)-Isoflurane
• ISOFLURANE [JAN]
• MFCD00066609
• NCGC00181037-03
• STL454337
• NCGC00181037-02
• Ethane, 2-chloro-2-(difluoromethoxy)-1,1,1-trifluoro-
• Ether, 1-chloro-2,2,2-trifluoroethyl difluoromethyl
• ISOFLURANE [EP MONOGRAPH]
• (+-)-Isoflurane
• AKOS006228574
• NCGC00181037-01
• Tox21_112685
• BDBM217353
• Difluoromethyl 1-chloro-2,2,2-trifluoroethyl ether (Isoflurane)
• Terrell
• SR-01000944965-1
• BRD-A31564021-001-01-8
• IsoSol
• Isoflurane [USAN:USP:INN:BAN:JAN]
• D00545
• UNII-CYS9AKD70P
• NCGC00258385-01
• DB-046999
• DTXCID30752
• P15338
• Forane (TN)
• (2RS)-2-chloro-2-(difluoromethoxy)-1,1,1-trifluoroethane
• GTPL2505
• Isoflurano [INN-Spanish]
• CYS9AKD70P
• PB47772
• NS00014343
• ISOFLURANE (USP-RS)
• SCHEMBL1532
• AC-154802
• ISOFLURANE [MART.]
• difluoromethyl 1-chloro-2,2,2-trifluoroethyl ether
• DB00753
• SY050218
• AErrane (Veterinary)
• C2485
• ISOFLURANE (EP MONOGRAPH)
• BRN 1852087
• CHEBI:6015
• COMPOUND-469
• Pentafluoran
• CS-0017450
• Isofluranum [INN-Latin]
• EN300-123043
• Isospire
• KS-5166
• ISOFLURANE [INN]
• CAS-26675-46-7
• DTXSID3020752
• BBL100111
• Isoflurane, USP
• Isoflurane [Anaesthetics, volatile]
• W-107162
• ATTANE
• N01AB06
• Q413918
• HSDB 8057
• 1-CHLORO-2,2,2-TRIFLUROETHYL DIFLUROMETHYL ETHER
• SBI-0653918.0001
• Ethane, 1-chloro-1-(difluoromethoxy)-2,2,2-trifluoro-
• Isoflurane, AldrichCPR
• ISOFLURANE [USP-RS]
• 2-chloro-2-difluoromethoxy-1,1,1-trifluoroethane
• ISOFLURANE [GREEN BOOK]
• Isoba; Isofor; Isoforine; Isorrane; R-E 235da1
• CHEMBL1256
• CCRIS 3043
• Compd 469
• DESFLURANE IMPURITY B [EP IMPURITY]
• ISOFLURANE [VANDF]
• Isoflurane (JP18/USP/INN)
• EINECS 247-897-7
• Tox21_200831
• 26675-46-7
• A818554
• ISOFLURANE [USAN]
• R-E 235dal
• ISOFLURANE (USP MONOGRAPH)
• SR-01000944965
• ISOFLURANE [MI]
• Z1201618663
• C07518
• s6917

• MDL： MFCD00066609
• Inchi： 1S/C3H2ClF5O/c4-1(3(7,8)9)10-2(5)6/h1-2H
• InChI Key： PIWKPBJCKXDKJR-UHFFFAOYSA-N
• SMILES： C(C(F)(F)F)(Cl)OC(F)F
• BRN： 1852087

Computed Properties

• Exact Mass: 183.97100
• Monoisotopic Mass: 183.971
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 102
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 9.2A^2

Experimental Properties

• Color/Form: Colorless transparent liquid, slightly irritating ether like odor
• Density: 1.510 g/mL at 25 °C
• Melting Point: 48.5°C
• Boiling Point: 49°C(lit.)
• Flash Point: Fahrenheit: >141.8 ° f
  Celsius: >61 ° c
  
• Refractive Index: n20/D 1.302
• Solubility: Soluble in chloroform and ethyl acetate. Not miscible or difficult to mix in water.
• Water Partition Coefficient: Soluble in chloroform and ethyl acetate. Not miscible or difficult to mix in water.
• Stability/Shelf Life: Stable.
• PSA: 9.23000
• LogP: 2.35280
• Merck: 5175
• Vapor Pressure: 238 mmHg ( 20 °C)
• Solubility: Easily miscible with other organic solvents

Isoflurane Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319-H335+H336-H371
• Warning Statement： P260-P264-P270-P271-P280-P302+P352+P332+P313+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P308+P311-P403+P233-P405-P501
• Hazardous Material transportation number：UN 3334
• WGK Germany：3
• Hazard Category Code： 48/20-67
• Safety Instruction： S26; S36/37/39
• RTECS：KN6799000
• Hazardous Material Identification：
• HazardClass：9
• PackingGroup：None
• Storage Condition：Store long-term at 2-8°C
• Risk Phrases：R36/37/38

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